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Compound of Interest

Compound Name: 2-Pentene, 1-bromo-

Cat. No.: B3429274 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-2-pentene
This guide provides critical safety and logistical information for the handling and disposal of 1-

Bromo-2-pentene (CAS No: 7348-71-2), a flammable liquid and corrosive chemical that

requires stringent safety protocols. Adherence to these procedures is vital for the protection of

all laboratory personnel.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Bromo-2-pentene is classified as a flammable liquid that can cause severe skin burns and

eye damage.[1][2] Proper selection and use of PPE are the first lines of defense against

exposure.
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

and a face shield (8-inch

minimum).[2]

Protects against splashes and

vapors that can cause severe

eye damage.

Skin Protection

Chemical-resistant gloves

(inspected before use), flame-

resistant lab coat, and

chemical apron.[2][3]

Prevents skin contact which

can lead to severe burns.[1]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, a

NIOSH-approved respirator

with a type ABEK (EN14387)

filter is required.

Protects against inhalation of

vapors, which can cause

respiratory irritation.[4]

Safe Handling and Storage Protocols
Proper handling and storage are crucial to prevent accidents and maintain the chemical's

stability.

Operational Plan:

Ventilation: Always handle 1-Bromo-2-pentene in a chemical fume hood or a well-ventilated

area to minimize vapor inhalation.[5]

Ignition Sources: This substance is flammable with a flash point of 23°C.[5] Keep it away

from heat, sparks, open flames, and other ignition sources.[1][5] Use non-sparking tools and

explosion-proof equipment.[1][6]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[1]

Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in

the work area.
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Storage: Store in a cool, dry, well-ventilated area between 2-8°C, in a tightly closed

container.[1] The storage area should be designated for flammable liquids.

Emergency and Disposal Procedures
Immediate and appropriate action during an emergency, such as a spill, and correct disposal of

waste are critical for safety and environmental protection.

Spill Response Plan:

In the event of a spill, follow these steps:

Evacuate: Immediately evacuate personnel from the affected area.[5]

Ignition Control: Remove all sources of ignition.[5]

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so.[7] Contain the spill

using inert absorbent material such as sand or vermiculite.

Cleanup: Use non-sparking tools to collect the absorbed material and place it in a suitable,

closed container for disposal.[6]

Decontaminate: Wash the spill area thoroughly.

Waste Disposal Plan:

Dispose of 1-Bromo-2-pentene and its containers in accordance with local, state, and federal

regulations. This typically involves an approved waste disposal plant.[6][7] Do not dispose of it

down the drain.

Emergency Workflow Diagram
The following diagram outlines the procedural flow for handling an accidental release of 1-

Bromo-2-pentene.

Caption: Workflow for a 1-Bromo-2-pentene spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

